Cas no 20902-48-1 (L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI))

L-Alanine, N-(ethoxyoxoacetyl)-, ethyl ester (9CI) is a specialized organic compound primarily used in peptide synthesis and pharmaceutical research. Its structure features an alanine backbone modified with ethoxyoxoacetyl and ethyl ester functional groups, enhancing its reactivity as a building block in complex organic reactions. The compound's ester groups improve solubility in organic solvents, facilitating its use in synthetic applications. Its well-defined stereochemistry ensures consistency in chiral synthesis, making it valuable for producing enantiomerically pure intermediates. The ethoxyoxoacetyl moiety further expands its utility in conjugation and derivatization reactions. Suitable for controlled laboratory use, it requires handling under standard safety protocols for reactive esters.

L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI) structure

20902-48-1 structure

Product name:L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)

CAS No:20902-48-1

MF:C₉H₁₅NO₅

MW:217.219103097916

MDL:MFCD30541351

CID:241760

PubChem ID:10965964

L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

- L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)
- Oxamicacid, (1-carboxyethyl)-, diethyl ester, L- (8CI)
- ethyl (2S)-2-[(2-ethoxy-2-oxoacetyl)amino]propanoate
- Ethyl-N-(ethoxalyl-L-alaninate
- ethyl (2S)-2-(2-ethoxy-2-oxoacetamido)propanoate
- SCHEMBL6016763
- (S)-Ethyl 2-(2-ethoxy-2-oxoacetamido)propanoate
- AKOS030573982
- Ethyl N-[ethoxy(oxo)acetyl]-L-alaninate
- 20902-48-1
- AS-68314
- DTXSID60450108
- N-(ETHOXYOXOACETYL)-L-ALANINE ETHYL ESTER
- MDL： MFCD30541351
- Inchi： 1S/C9H15NO5/c1-4-14-8(12)6(3)10-7(11)9(13)15-5-2/h6H,4-5H2,1-3H3,(H,10,11)/t6-/m0/s1
- InChI Key： WBQQDEUSGHGJMH-LURJTMIESA-N
- SMILES： CCOC([C@@H](NC(C(OCC)=O)=O)C)=O

Computed Properties

Exact Mass: 217.09502258g/mol
Monoisotopic Mass: 217.09502258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.7Å²
XLogP3: 0.9

L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D769976-1g	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	98.8%	1g	$1130	2024-06-07
A2B Chem LLC	AD27014-1g	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	98.8%	1g	$886.00	2024-01-01
Aaron	AR00716A-100mg	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	97%	100mg	$260.00	2025-02-10
eNovation Chemicals LLC	D769976-1g	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	98.8%	1g	$840	2025-02-25
Aaron	AR00716A-250mg	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	97%	250mg	$433.00	2025-02-10
eNovation Chemicals LLC	D769976-100mg	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	98.8%	100mg	$260	2025-02-21
eNovation Chemicals LLC	D769976-1g	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	98.8%	1g	$840	2025-02-21
eNovation Chemicals LLC	D769976-100mg	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	98.8%	100mg	$260	2025-02-25
eNovation Chemicals LLC	D769976-250mg	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	98.8%	250mg	$430	2025-02-25
eNovation Chemicals LLC	D769976-250mg	L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)	20902-48-1	98.8%	250mg	$430	2025-02-21